N-(4-fluorobenzo[d]thiazol-2-yl)-2-methyl-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-2-methyl-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C21H16FN3OS/c1-14-6-2-3-8-16(14)20(26)25(13-15-7-5-11-23-12-15)21-24-19-17(22)9-4-10-18(19)27-21/h2-12H,13H2,1H3
• InChI Key: PJZJXFOJZDDQNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N(CC2=CN=CC=C2)C3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C21H16FN3OS
• Molecular Weight: 377.4 g/mol
• CAS No.: 895013-48-6

Description

N-(4-fluorobenzo[d]thiazol-2-yl)-2-methyl-N-(pyridin-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C21H16FN3OS and its molecular weight is 377.44. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial and Antituberculosis Activity :

  • A study by (V. U. Jeankumar et al., 2013) explored thiazole-aminopiperidine hybrid analogues, including compounds similar to the one . They found that these compounds showed promising activity against Mycobacterium tuberculosis, with significant inhibition of MTB DNA gyrase and antituberculosis activity, while being non-cytotoxic at certain concentrations.

• Cancer Research :

  • A study by (A. G. Hammam et al., 2005) mentioned the development of novel fluoro-substituted benzo[b]pyrans with significant anti-lung cancer activity. The study suggests the potential of fluoro-substituted compounds in cancer treatment.
  • Another research by (I. Hutchinson et al., 2001) focused on fluorinated benzothiazoles, revealing their potent cytotoxicity in certain human breast cancer cell lines.

• Neuropharmacological Applications :

  • A study by (L. Piccoli et al., 2012) investigated the role of Orexin-1 Receptor mechanisms in compulsive food consumption. They used compounds structurally similar to the specified compound, demonstrating the importance of this class of compounds in neuropharmacological research.

• Analytical Chemistry Applications :

  • Research by (Yi-Fei Wei, 2012) developed novel iron ion fluorescent probes based on benzothiazole derivatives. This study highlights the use of such compounds in the development of sensitive detection techniques in analytical chemistry.

Mechanism of Action

Target of Action

Similar compounds have shown antibacterial activity , suggesting that bacterial proteins or enzymes could be potential targets

Mode of Action

It’s worth noting that similar compounds have shown to exhibit antibacterial activity . They work in conjunction with cell-penetrating peptides to display potent antibacterial activity against both Gram-negative and Gram-positive bacteria . The drug–peptide complex displays faster killing-kinetics towards bacterial cells, creates pores in the bacterial cell membranes .

Biochemical Pathways

The antibacterial activity of similar compounds suggests that they may interfere with essential bacterial processes or pathways

Result of Action

Similar compounds have shown to display potent antibacterial activity, suggesting that this compound may also have antibacterial effects . The drug–peptide complex displays faster killing-kinetics towards bacterial cells, creates pores in the bacterial cell membranes .